Cas no 2060035-38-1 ({4-(bromomethyl)phenylimino}dimethyl-lambda6-sulfanone)
{4-(bromomethyl)phenylimino}dimethyl-lambda6-sulfanone Chemical and Physical Properties
Names and Identifiers
-
- {[4-(bromomethyl)phenyl]imino}dimethyl-lambda6-sulfanone
- [4-(Bromomethyl)phenyl]imino-dimethyl-oxo-lambda6-sulfane
- Benzenamine, 4-(bromomethyl)-N-(dimethyloxido-λ4-sulfanylidene)-
- {4-(bromomethyl)phenylimino}dimethyl-lambda6-sulfanone
-
- MDL: MFCD30478074
- Inchi: 1S/C9H12BrNOS/c1-13(2,12)11-9-5-3-8(7-10)4-6-9/h3-6H,7H2,1-2H3
- InChI Key: HVHYVLICRDHUCU-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(=CC=1)N=S(C)(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 255
- XLogP3: 2.6
- Topological Polar Surface Area: 37.8
{4-(bromomethyl)phenylimino}dimethyl-lambda6-sulfanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-320902-0.05g |
{[4-(bromomethyl)phenyl]imino}dimethyl-lambda6-sulfanone |
2060035-38-1 | 0.05g |
$624.0 | 2023-09-04 | ||
| Enamine | EN300-320902-0.1g |
{[4-(bromomethyl)phenyl]imino}dimethyl-lambda6-sulfanone |
2060035-38-1 | 0.1g |
$653.0 | 2023-09-04 | ||
| Enamine | EN300-320902-0.25g |
{[4-(bromomethyl)phenyl]imino}dimethyl-lambda6-sulfanone |
2060035-38-1 | 0.25g |
$683.0 | 2023-09-04 | ||
| Enamine | EN300-320902-0.5g |
{[4-(bromomethyl)phenyl]imino}dimethyl-lambda6-sulfanone |
2060035-38-1 | 0.5g |
$713.0 | 2023-09-04 | ||
| Enamine | EN300-320902-1.0g |
{[4-(bromomethyl)phenyl]imino}dimethyl-lambda6-sulfanone |
2060035-38-1 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-320902-2.5g |
{[4-(bromomethyl)phenyl]imino}dimethyl-lambda6-sulfanone |
2060035-38-1 | 2.5g |
$1454.0 | 2023-09-04 | ||
| Enamine | EN300-320902-5.0g |
{[4-(bromomethyl)phenyl]imino}dimethyl-lambda6-sulfanone |
2060035-38-1 | 5.0g |
$3065.0 | 2023-02-24 | ||
| Enamine | EN300-320902-10.0g |
{[4-(bromomethyl)phenyl]imino}dimethyl-lambda6-sulfanone |
2060035-38-1 | 10.0g |
$4545.0 | 2023-02-24 | ||
| Enamine | EN300-320902-1g |
{[4-(bromomethyl)phenyl]imino}dimethyl-lambda6-sulfanone |
2060035-38-1 | 1g |
$743.0 | 2023-09-04 | ||
| Enamine | EN300-320902-5g |
{[4-(bromomethyl)phenyl]imino}dimethyl-lambda6-sulfanone |
2060035-38-1 | 5g |
$2152.0 | 2023-09-04 |
{4-(bromomethyl)phenylimino}dimethyl-lambda6-sulfanone Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on {4-(bromomethyl)phenylimino}dimethyl-lambda6-sulfanone
Introduction to {4-(bromomethyl)phenylimino}dimethyl-lambda6-sulfanone (CAS No. 2060035-38-1)
{4-(bromomethyl)phenylimino}dimethyl-lambda6-sulfanone} is a highly specialized organic compound with a unique chemical structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2060035-38-1, features a complex molecular framework that includes a phenylimino group and a sulfanone moiety, making it a promising candidate for various biochemical applications. The presence of a {bromomethyl} substituent further enhances its reactivity, allowing for diverse chemical modifications and functionalizations.
The molecular structure of {4-(bromomethyl)phenylimino}dimethyl-lambda6-sulfanone} consists of an aromatic ring connected to an imine group, which is further linked to two methyl groups and a sulfanone unit. This arrangement imparts unique electronic and steric properties to the molecule, making it suitable for use in synthetic chemistry and as an intermediate in the synthesis of more complex pharmaceutical agents. The sulfanone group, in particular, is known for its bioactivity and has been widely studied for its potential antimicrobial and anti-inflammatory properties.
In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. {4-(bromomethyl)phenylimino}dimethyl-lambda6-sulfanone} stands out as a versatile building block that can be incorporated into various pharmacophores to enhance drug efficacy and selectivity. Researchers have been exploring its potential in the design of small-molecule inhibitors targeting enzymes involved in critical metabolic pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes relevant to cancer therapy.
The reactivity of the {bromomethyl} group in {4-(bromomethyl)phenylimino}dimethyl-lambda6-sulfanone} allows for facile coupling with nucleophiles, enabling the construction of more complex molecules through nucleophilic substitution reactions. This property makes it an invaluable tool in medicinal chemistry for generating libraries of compounds with tailored biological activities. Furthermore, the phenylimino group can participate in coordination chemistry, offering opportunities for the development of metal-organic frameworks (MOFs) and other materials with potential applications in catalysis and drug delivery.
Recent advancements in computational chemistry have also highlighted the importance of {4-(bromomethyl)phenylimino}dimethyl-lambda6-sulfanone} as a scaffold for drug discovery. Molecular modeling studies have revealed that this compound can interact with biological targets in multiple ways, suggesting its potential as a lead compound for developing novel therapeutics. For example, simulations have shown that it can bind to active sites of enzymes with high affinity, thereby blocking their function and inhibiting disease-related pathways.
The synthesis of {4-(bromomethyl)phenylimino}dimethyl-lambda6-sulfanone} involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Researchers have developed efficient synthetic routes that leverage modern catalytic methods and green chemistry principles. These methods not only improve the accessibility of the compound but also minimize waste generation, aligning with the growing emphasis on sustainable practices in pharmaceutical manufacturing.
One particularly notable application of {4-(bromomethyl)phenylimino}dimethyl-lambda6-sulfanone} is in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, including signal transduction and protein degradation. By designing molecules that inhibit specific proteases, researchers can develop treatments for diseases such as cancer, inflammation, and infectious disorders. The structural features of this compound make it an excellent candidate for modulating protease activity by interfering with key catalytic residues or substrate binding sites.
Another area where {4-(bromomethyl)phenylimino}dimethyl-lambda6-sulfanone} shows promise is in the field of immunology. Sulfonamide derivatives have long been recognized for their ability to modulate immune responses. Recent studies have demonstrated that certain derivatives of this compound can enhance immune cell function or suppress excessive inflammation, making them potential candidates for treating autoimmune diseases or immunodeficiencies. The ability to fine-tune the chemical structure allows researchers to develop compounds with specific immunomodulatory profiles tailored to different therapeutic needs.
The role of {4-(bromomethyl)phenylimino}dimethyl-lambda6-sulfanone} in drug discovery is further underscored by its versatility as a cross-coupling partner. Transition-metal-catalyzed reactions such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination have been employed to introduce diverse functional groups onto its molecular framework. These reactions enable the rapid construction of heterocyclic compounds, which are known to exhibit a wide range of biological activities. By leveraging these synthetic strategies, chemists can generate novel derivatives with enhanced potency and selectivity.
In conclusion, {4-(bromomethyl)phenylimino}dimethyl-lambda6-sulfanone (CAS No. 2060035-38-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it suitable for various applications, from serving as an intermediate in synthetic chemistry to acting as a lead compound for drug discovery efforts targeting cancer, inflammation, and other diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.
2060035-38-1 ({4-(bromomethyl)phenylimino}dimethyl-lambda6-sulfanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)